1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-fluoro-3-methylphenyl)propan-1-one

• IUPAC Name: 1-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)-3-(4-fluoro-3-methylphenyl)propan-1-one
• InChI: InChI=1S/C17H18FN3O/c1-12-8-13(2-4-15(12)18)3-5-17(22)21-7-6-16-14(10-21)9-19-11-20-16/h2,4,8-9,11H,3,5-7,10H2,1H3
• InChI Key: WFRXACUCRBUZPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)N2CCC3=NC=NC=C3C2)F
• Molecular Formula: C17H18FN3O
• Molecular Weight: 299.34 g/mol

Description

1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-fluoro-3-methylphenyl)propan-1-one is a useful research compound. Its molecular formula is C17H18FN3O and its molecular weight is 299.349. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds with structures related to 1-(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)-3-(4-fluoro-3-methylphenyl)propan-1-one have been synthesized and evaluated for their antimicrobial activities. For instance, novel triazolopyrimidines and pyridotriazolopyrimidinones derived from thiophene-containing compounds showed antimicrobial properties, with some derivatives exhibiting mild activities (Gomha, Mohamed, Zaki, Ewies, Elroby, 2018). Similarly, another study synthesized 4-substituted dihydropyrimidinol derivatives and evaluated them for their analgesic and anti-inflammatory activities, highlighting the importance of the pyrimidine structure in medicinal chemistry (Muralidharan, Raja, Deepti, 2019).

Supramolecular Assemblies

Pyrimidine derivatives have also been investigated for their potential in creating supramolecular assemblies. Two novel pyrimidine derivatives were synthesized and used for co-crystallization with diaza-18-crown-6, resulting in structures with extensive hydrogen-bonding intermolecular interactions. These assemblies were analyzed for their potential in various applications, including molecular recognition and sensor design (Fonari, Simonov, Chumakov, Bocelli, Ganin, Yavolovskii, 2004).

Fluorescent Tagging for Carbohydrate Analysis

In the context of analytical chemistry, derivatives similar to the compound of interest have been utilized as fluorescent tags for the analysis of carbohydrates. For example, 1,3-di(2-pyridyl)-1,3-propanedione (DPPD) has been used to label sugars, providing a sensitive method for their detection and analysis in complex biological matrices (Cai, Hagan, Wang, Flitsch, Liu, Voglmeir, 2014).